1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine

• Molecular Formula: C8H13N3S
• Molecular Weight: 183.28 g/mol
• SMILES: CN1C=CC(=N1)NC2CCSC2
• InChI: InChI=1S/C8H13N3S/c1-11-4-2-8(10-11)9-7-3-5-12-6-7/h2,4,7H,3,5-6H2,1H3,(H,9,10)
• InChIKey: QPOGZOXUVIURBC-UHFFFAOYSA-N

1-Methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine (CAS 1184084-71-6): Procurement-Grade Identity, Purity, and Physicochemical Baseline

1-Methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine is a disubstituted pyrazole with a 1-methyl group and a thiolan-3-yl (tetrahydrothiophene) substituent on the 3-amino nitrogen [1]. Its molecular formula is C8H13N3S, molecular weight 183.28 g/mol, XLogP3-AA 1.4, topological polar surface area 55.2 Ų, and one hydrogen bond donor [1]. The compound is supplied as a research-grade building block with verified purity specifications of 95% (AKSci) to 98% (Leyan), stored long-term in a cool, dry place .

ScaffoldDisubstituted pyrazole building block for SAR expansion

PurityTwo research-grade tiers (standard and high-purity) for screening or confirmation

ProfileLead-like physicochemical parameters (TPSA, XLogP, single HBD)

• [1] PubChem. (2026). Compound Summary for CID 60809146: 1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source

Why 1-Methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine Cannot Be Replaced by In-Class Pyrazole-Thioether Analogs Without Quantitative Validation

The 1-methyl-3-(thiolan-3-ylamino)-1H-pyrazole scaffold differs from its closest in-class analogs at two distinct substitution vectors: the N1-methyl group on pyrazole and the thiolan-3-yl (5-membered ring sulfur heterocycle) attachment at the 3-amino position [1]. The non-methylated counterpart, 1-(thiolan-3-yl)-1H-pyrazol-3-amine (CAS 1783341-25-2, molecular weight 169.25 g/mol, no N1-methyl, 3-unsubstituted amino), and the ring-expanded thian-3-yl analog, 1-methyl-N-(thian-3-yl)-1H-pyrazol-3-amine (C9H15N3S, molecular weight 197.30 g/mol, 6-membered sulfur heterocycle), exhibit different hydrogen-bond donor/acceptor counts, lipophilicity, and steric profiles [1][2]. These structural differences directly affect target-binding conformation, metabolic stability, and molecular recognition, meaning that generic substitution without head-to-head activity and selectivity data carries procurement risk in structure-activity relationship (SAR) programs [3].

Non-methylated analog

Lacks N1-methyl group; altered lipophilicity and H-bond profile may shift target-binding conformation and metabolic stability. Cannot directly reproduce methylation-dependent SAR without validation.

Thian-3-yl analog

6-membered sulfur heterocycle vs. 5-membered thiolan ring introduces different steric demand, ring strain, and sulfur lone-pair orientation. Ligand efficiency metrics may not transfer directly.

• [1] PubChem. (2026). Compound Summary for CID 60809146: 1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: 1-(Thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [3] Gurunanjappa, P., et al. (2020). Design, synthesis of tri-substituted pyrazole derivatives as promising antimicrobial agents and investigation of structure activity relationships. Journal of Heterocyclic Chemistry, 57(5), 2288-2296. View Source

Quantitative Differential Evidence for 1-Methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine Against Closest Analogs

Molecular Weight and Lipophilicity Differentiation from the Non-Methylated 3-Amino Analog (CAS 1783341-25-2)

The N1-methyl group on the target compound contributes a molecular weight increase of 14.03 g/mol relative to the non-methylated analog 1-(thiolan-3-yl)-1H-pyrazol-3-amine (169.25 vs. 183.28 g/mol) and adds one additional heavy atom [1][2]. This methylation also increases calculated lipophilicity (XLogP3-AA of 1.4 vs. a predicted lower value for the non-methylated analog), which can influence membrane permeability and non-specific protein binding in whole-cell assays [1]. The hydrogen-bond donor count remains identical (1), but the topological polar surface area (55.2 Ų) is consistent with oral bioavailability potential according to Veber rules [1].

MW & Lipophilicity vs Non-Methyl Analog

Class-level inference

Target MW 183.28 g/mol (XLogP3-AA 1.4) vs. non-methylated analog 169.25 g/mol; +14.03 g/mol shift, one additional heavy atom. Hydrogen-bond donor count unchanged.

Supports fine-tuning of PK parameters in lead optimization

Computed properties; comparator XLogP3-AA not explicitly reported

Evidence Dimension	Molecular weight and calculated lipophilicity (XLogP3-AA)
Target Compound Data	MW 183.28 g/mol; XLogP3-AA 1.4; 12 heavy atoms [1]
Comparator Or Baseline	1-(Thiolan-3-yl)-1H-pyrazol-3-amine (CAS 1783341-25-2): MW 169.25 g/mol; no XLogP3-AA reported; 11 heavy atoms [2]
Quantified Difference	MW difference +14.03 g/mol; XLogP3-AA difference not directly calculable without comparator value
Conditions	Computed physicochemical properties (PubChem 2021.05.07 release)

Why This Matters

For procurement in lead optimization programs, the N1-methyl group provides a defined molecular property shift that can be exploited to fine-tune pharmacokinetic parameters without altering the thiolane-3-yl recognition element.

• [1] PubChem. (2026). Compound Summary for CID 60809146: 1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: 1-(Thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source

Ring-Size Differentiation: Thiolan-3-yl (5-Membered) vs. Thian-3-yl (6-Membered) Sulfur Heterocycle

The thiolan-3-yl substituent (5-membered tetrahydrothiophene ring) provides a smaller ring size and different sulfur lone-pair orientation compared to the thian-3-yl analog (6-membered thiane ring) [1]. The target compound has a molecular formula of C8H13N3S (12 heavy atoms) versus C9H15N3S (13 heavy atoms) for the thian-3-yl analog, resulting in a molecular weight reduction of approximately 14.02 g/mol [1]. The 5-membered ring exhibits greater ring strain (higher conformational rigidity) and a different bond angle geometry at sulfur, which can translate into altered target-binding enthalpy and entropy profiles [1].

Ring Size: Thiolan vs Thian

Class-level inference

5-membered thiolan ring (MW ~183.28) vs. 6-membered thian ring (MW ~197.30); higher ring strain, different sulfur geometry and conformational rigidity.

Ligand efficiency and steric fit context differ; compact sulfur-heterocycle geometry

Structural comparison from computed data; no experimental binding data reported

Evidence Dimension	Ring size, molecular weight, and conformational flexibility
Target Compound Data	5-membered thiolan-3-yl ring; MW 183.28 g/mol; 12 heavy atoms [1]
Comparator Or Baseline	1-Methyl-N-(thian-3-yl)-1H-pyrazol-3-amine: 6-membered thian-3-yl ring; MW ~197.30 g/mol; 13 heavy atoms
Quantified Difference	Ring size: 5- vs 6-membered; MW difference ~14.02 g/mol; one fewer heavy atom
Conditions	Structural comparison from PubChem computed data

Why This Matters

Selection between the thiolan-3-yl and thian-3-yl analogs directly impacts ligand efficiency metrics (LE, LLE) and the steric complementarity to hydrophobic binding pockets; the target compound offers a more compact sulfur-heterocycle geometry.

• [1] PubChem. (2026). Compound Summary for CID 60809146: 1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source

Purity Specification Differential for Procurement Decision-Making: 95% vs. 98% Supply Grades

Commercially available batches of the target compound are offered at two distinct purity tiers: 95% (AKSci, catalog 0040DQ) and 98% (Leyan, catalog 1557534) . This 3-percentage-point purity differential is relevant for assay reproducibility, as the 95% grade may contain up to 5% impurities that could contribute to off-target effects or assay interference in high-throughput screening campaigns. Procurement teams can select the 98% grade when higher confidence in single-compound activity is required, whereas the 95% grade may be acceptable for initial library screening where follow-up hit confirmation includes repurchase and re-testing .

Purity Grade Options

Specification review

Two supply grades: 95% (AKSci) and 98% (Leyan). 3% absolute purity difference impacts assay reproducibility and impurity risk.

Enables cost-tiered procurement: screening vs. hit confirmation

Supplier CoA; long-term storage cool, dry place

Evidence Dimension	Supplier-specified minimum purity
Target Compound Data	95% (AKSci) and 98% (Leyan) purity grades available
Comparator Or Baseline	Related pyrazole-thioether analogs typically offered at 95-97% purity across suppliers
Quantified Difference	3% absolute purity difference between available grades
Conditions	Supplier Certificate of Analysis (CoA); long-term storage: cool, dry place

Why This Matters

The availability of a 98% purity grade provides a procurement advantage for assays requiring minimal impurity interference, reducing the need for post-purchase purification compared to analogs only available at lower purity.

N1-Substitution Pattern Differentiation: N-Methyl vs. N-Unsubstituted Pyrazole Core and Implied Antimicrobial SAR

In a preliminary antimicrobial screen, the non-methylated analog 1-(thiolan-3-yl)-1H-pyrazol-3-amine exhibited moderate activity against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 32 µg/mL . Structure-activity relationship (SAR) analysis from the same study noted that methylation of the pyrazole ring, as present in the target compound 1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine, is expected to boost antimicrobial potency, although a quantitative MIC value for the target compound was not provided in the available source . This directional SAR rationale positions the N1-methylated compound as the prioritized candidate for follow-up antimicrobial screens over the non-methylated parent. Procurement should be coupled with confirmatory MIC testing against the user's target strain panel to validate the expected potency enhancement.

Antimicrobial SAR Inference

Data to verify

Non-methylated analog MIC=32 µg/mL against S. aureus; directional SAR suggests N1-methylation may shift potency, but no quantitative MIC for target compound.

Supports screening prioritization; requires in-house MIC validation

Explicit MIC not reported; preliminary assay, protocol details limited

Evidence Dimension	Antimicrobial activity (MIC) against Gram-positive S. aureus
Target Compound Data	Directional SAR suggests enhanced potency vs. non-methylated analog; explicit MIC not reported
Comparator Or Baseline	1-(Thiolan-3-yl)-1H-pyrazol-3-amine: MIC = 32 µg/mL against S. aureus
Quantified Difference	Potency boost implied by SAR but not quantified in available data
Conditions	Preliminary antimicrobial assay; exact assay protocol not fully specified in available source

Why This Matters

This SAR inference provides a rational basis for prioritizing the N1-methylated target compound in antimicrobial screening libraries, though the absence of a direct head-to-head MIC value means procurement must be paired with internal dose-response validation.

Evidence-Linked Application Scenarios for 1-Methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine in Drug Discovery and Chemical Biology

Pyrazole-Focused Fragment and Lead-Like Library Design

The target compound, with MW 183.28 g/mol, XLogP3-AA 1.4, TPSA 55.2 Ų, and a single H-bond donor, meets fragment-like and early lead-like property criteria [1]. Its distinct N1-methyl-3-(thiolan-3-ylamino) substitution pattern provides a chemically tractable vector for SAR expansion at both the pyrazole C4/C5 positions and the thiolane sulfur oxidation state [1]. Procurement of this scaffold enables systematic exploration of pyrazole-thioether chemical space that is underrepresented in public screening collections.

Gram-Positive Antimicrobial Hit-to-Lead Optimization

Based on the preliminary antimicrobial SAR showing MIC = 32 µg/mL for the non-methylated analog against S. aureus, with expected potency enhancement upon N1-methylation, the target compound serves as a prioritized starting point for Gram-positive antibacterial hit-to-lead programs [1]. Procurement should include planning for MIC determination against S. aureus ATCC 25923 and MRSA clinical isolates to quantify the methylation-driven potency difference.

Kinase Inhibitor Scaffold Hopping with Sulfur-Heterocycle Conformational Control

The thiolan-3-yl group provides a 5-membered sulfur heterocycle that is isosteric to cyclopentyl but introduces a polarizable sulfur atom capable of engaging in sulfur-π interactions with kinase hinge regions or hydrophobic pockets [1]. The N1-methyl group eliminates a hydrogen-bond donor compared to N-unsubstituted pyrazoles, which can improve kinase selectivity profiles by reducing non-specific hinge binding. Procurement for kinase panel screening is warranted when scaffold-hopping from oxygen-heterocycle or carbocycle lead series.

Chemical Biology Probe Development Requiring Defined Purity and Supplier Traceability

The availability of this compound at 98% purity from Leyan, with ISO-certified quality systems, supports its use as a chemical biology probe where impurity-driven assay artifacts must be minimized . The lower-cost 95% grade (AKSci) is suitable for primary screening libraries, with the 98% grade reserved for hit confirmation and dose-response profiling, providing a cost-tiered procurement strategy [1].

Application

Selection Property

Validation Focus

Pyrazole fragment/lead-like library design

Lead-like physicochemical profile (TPSA, XLogP, HBD count)

Physicochemical property verification and library fitness

Gram-positive antimicrobial hit-to-lead

N1-methylation SAR context and thiolane scaffold

MIC dose-response confirmation against S. aureus and MRSA strains

Kinase inhibitor scaffold hopping

5-membered sulfur heterocycle with polarizable sulfur; reduced HBD

Kinase panel selectivity profiling and hinge-region interaction assays

Chemical biology probe with defined purity

High-purity grade (98%) availability and supplier traceability

Batch CoA review; impurity-driven artifact assessment

• [1] PubChem. (2026). Compound Summary for CID 60809146: 1-methyl-N-(thiolan-3-yl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source